Cas no 1895988-50-7 (1-(2,3-dihydro-1-benzofuran-2-yl)propan-2-yl(methyl)amine)

• Product Name: 1-(2,3-dihydro-1-benzofuran-2-yl)propan-2-yl(methyl)amine
• CAS No: 1895988-50-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD34601227
• CID: 5618201
• PubChem ID: 117198165
• Update Time: 2025-08-05

1-(2,3-dihydro-1-benzofuran-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1895988-50-7
• EN300-28755498
• [1-(2,3-dihydro-1-benzofuran-2-yl)propan-2-yl](methyl)amine
• 1-(2,3-dihydro-1-benzofuran-2-yl)propan-2-yl(methyl)amine

• MDL： MFCD34601227
• Inchi： 1S/C12H17NO/c1-9(13-2)7-11-8-10-5-3-4-6-12(10)14-11/h3-6,9,11,13H,7-8H2,1-2H3
• InChI Key： NLGCCLRMHVMRPS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC1CC(C)NC

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-2-yl)propan-2-yl(methyl)amine

1-(2,3-Dihydro-1-benzofuran-2-yl)propan-2-yl(methyl)amine: A Comprehensive Overview

1-(2,3-Dihydro-1-benzofuran-2-yl)propan-2-yl(methyl)amine, also known by its CAS number CAS No. 1895988-50-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a benzofuran moiety with a branched alkyl chain. The benzofuran ring system, which is partially saturated (as indicated by the "dihydro" prefix), contributes to the compound's aromaticity and potential for various chemical reactivities.

The molecular structure of 1-(2,3-dihydro-1-benzofuran-2-yl)propan-2-yl(methyl)amine is characterized by a benzene ring fused to a dihydrofuran ring, with a propan-2-yl group attached at the 2-position of the dihydrofuran ring. Additionally, a methylamine group is attached to the same carbon atom as the propan-2-yl group. This arrangement creates a molecule with both aromatic and aliphatic regions, which can influence its physical properties and chemical behavior.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure makes it a promising candidate for exploring interactions with biological targets, such as enzymes or receptors. For instance, researchers have investigated its ability to act as an antagonist or agonist in various signaling pathways, which could lead to novel therapeutic applications in areas such as neurodegenerative diseases or cancer.

In terms of synthesis, 1-(2,3-dihydro-1-benzofuran-2-yl)propan-2-yl(methyl)amine can be prepared through several routes, including coupling reactions or ring-forming processes. One common approach involves the reaction of an appropriate aldehyde or ketone with an amine derivative under specific conditions to form the desired product. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the final product.

The physical properties of this compound are also noteworthy. Its molecular weight is approximately 245 g/mol, and it has a melting point that falls within the range typical for organic compounds of similar complexity. The compound is sparingly soluble in water but exhibits better solubility in organic solvents such as dichloromethane or ethyl acetate. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

From an analytical standpoint, 1-(2,3-dihydro-1-benzofuran-2-yl)propan-2-yL(methyl)amine has been studied using advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have provided insights into its molecular structure and purity, which are critical for ensuring consistent results in research and development settings.

In conclusion, CAS No. 1895988-50_7, or 1-(2,3-dihydro_1-benzofuran_2_yl)propan_2_yl(methyl)amine, represents an intriguing compound with diverse applications in chemistry and pharmacology. Its unique structure and promising biological properties make it a valuable subject for further research and development efforts.